Cas no 2171942-01-9 (1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclobutane-1-carboxylic acid
• CAS No: 2171942-01-9
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 6084787
• PubChem ID: 165597780
• Update Time: 2025-10-22

1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclobutane-1-carboxylic acid
• EN300-1630462
• 2171942-01-9

• Inchi： 1S/C13H22O3/c1-11(2)6-8-13(16,9-7-11)12(10(14)15)4-3-5-12/h16H,3-9H2,1-2H3,(H,14,15)
• InChI Key： XNAPDXBNVDTPHZ-UHFFFAOYSA-N
• SMILES： OC1(CCC(C)(C)CC1)C1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 226.15689456g/mol
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclobutane-1-carboxylic acid

1-(1-Hydroxy-4,4-Dimethylcyclohexyl)Cyclobutane-1-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2171942-01-9, commonly referred to as 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclobutane-1-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclobutane ring with a hydroxyl-substituted cyclohexane moiety. The cyclobutane carboxylic acid core is a key feature of this molecule, contributing to its intriguing chemical properties and potential applications.

Recent studies have highlighted the importance of cyclobutane-containing compounds in drug discovery. The compact and strained structure of the cyclobutane ring imparts unique electronic and steric properties, making it an attractive component for designing bioactive molecules. In the case of 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclobutane-1-carboxylic acid, the presence of the hydroxyl group and dimethyl substituents on the cyclohexane ring further enhances its structural complexity and functional versatility.

One of the most notable aspects of this compound is its potential as a building block for more complex molecules. Researchers have explored its use in synthesizing bioactive agents, particularly in the context of cyclobutane-based drug design. The hydroxyl group on the cyclohexane ring can serve as a site for further functionalization, enabling the creation of derivatives with diverse biological activities. For instance, recent studies have demonstrated that analogs of this compound exhibit promising anti-inflammatory and antioxidant properties.

The synthesis of 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclobutane-1-carboxylic acid involves a multi-step process that combines elements of organic synthesis and catalytic chemistry. Key steps include the formation of the cyclobutane ring through [2+2] cycloaddition reactions or other ring-closing strategies, followed by functionalization to introduce the hydroxyl and dimethyl groups. The development of efficient synthetic routes for this compound has been a focus of recent research efforts, driven by its growing demand in both academic and industrial settings.

In terms of applications, this compound has shown potential in several areas. Its role as a chiral building block in asymmetric synthesis has been particularly noteworthy. The combination of the cyclobutane carboxylic acid core with the chiral cyclohexane moiety provides a platform for constructing enantiomerically enriched compounds, which are highly valuable in pharmaceutical research. Additionally, its ability to act as a ligand in metal-catalyzed reactions has opened new avenues for exploring catalytic processes with enhanced selectivity and efficiency.

Recent advancements in computational chemistry have also shed light on the electronic properties and reactivity patterns of 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclobutane-1-carboxylic acid. Quantum mechanical calculations have revealed that the strained cyclobutane ring exerts significant influence on the molecule's electronic structure, making it an interesting candidate for studying strain-induced reactivity in organic compounds. These insights have paved the way for novel applications in materials science and nanotechnology.

Moreover, the environmental impact and biodegradability of this compound have been subjects of recent investigations. As concerns about sustainability and eco-friendliness continue to grow, understanding the environmental fate of such compounds is crucial. Studies indicate that cyclobutane-containing compounds like this one exhibit moderate biodegradability under aerobic conditions, suggesting that their use in industrial applications could be environmentally feasible with proper waste management practices.

In conclusion, 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclobutane-1-carboxylic acid (CAS No. 2171942-01-9) stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and computational analysis, positions it as a key player in future research endeavors aimed at developing innovative chemical solutions.